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Compound of Interest

Compound Name: MI 63

Cat. No.: B1677117

Due to the ambiguity of the identifier "MI 63," this guide provides safety protocols for several
potential substances that researchers, scientists, and drug development professionals may
encounter. It is crucial to identify the exact chemical and its corresponding CAS number from
the manufacturer's label and Safety Data Sheet (SDS) before handling. This document
provides essential safety and logistical information for three possibilities: a chemical toxin (MI-
192), a radioactive material (Nickel-63), and a research compound (Anti-inflammatory agent
63).

MI-192 (CAS No. 1415340-63-4)

MI-192 is a selective histone deacetylase (HDAC) inhibitor.[1] It is classified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following table
summarizes the required PPE for handling MI-192.
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Body Part PPE Specification Purpose
Safety glasses with side
shields or chemical splash Protects against splashes of
Eyes/Face goggles. A face shield should the chemical which could
be worn if there is a splash cause eye irritation or damage.
hazard.
Prevents skin contact with the
chemical. Gloves should be
Hands Disposable nitrile gloves. changed regularly and
immediately if contaminated,
torn, or punctured.
Bod Alab coat or a disposable Protects skin and personal
ody

gown.

clothing from contamination.

Respiratory

Use in a well-ventilated area. A
respirator may be required for
operations that generate dust
or aerosols. Consult your
institution's Environmental
Health and Safety (EHS) office

for respirator selection.

Prevents inhalation of the

chemical, which is harmful.

Operational Plan

A clear operational plan ensures the safe handling of MI-192 from receipt to disposal.

1.2.1. Handling

Avoid inhalation of dust or vapors.[3]

Prevent contact with skin and eyes.[3]

Always handle MI-192 in a well-ventilated area, preferably within a chemical fume hood.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]
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e Wash hands thoroughly after handling.[2]
1.2.2. Storage
o Keep the container tightly sealed.

e Store in a cool, well-ventilated area.

Disposal Plan

Contaminated waste must be disposed of as hazardous waste.

o Solid Waste: Collect all solid waste contaminated with MI-192 (e.g., gloves, weigh boats,
paper towels) in a designated, labeled hazardous waste container.

» Liquid Waste: Collect liquid waste in a compatible, labeled hazardous waste container.

o Disposal: Dispose of contents and container to an approved waste disposal plant.[2] Contact
your institution's EHS office to schedule a pickup for the waste.

Nickel-63 (Ni-63)

Nickel-63 is a radioactive isotope that emits low-energy beta particles.[4] While the external
radiation hazard is low, internal deposition is a significant concern.[4]

Personal Protective Equipment (PPE)

The primary goal of PPE when handling Nickel-63 is to prevent contamination.
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Body Part PPE Specification Purpose

o Protects eyes from potential
Safety glasses with side ] )
Eyes/Face ) splashes of radioactive
shields. _
material.

Disposable gloves will
completely stop the beta

particles from Nickel-63.[4]

Hands Disposable gloves.
Change gloves often to
prevent the spread of
contamination.
Protects skin and personal
Body Alab coat.

clothing from contamination.

Operational Plan

Working with radioactive materials requires strict adherence to safety protocols to minimize
exposure.

2.2.1. Handling

Always handle Nickel-63 in designated radioactive material work areas.

Use trays and absorbent paper to contain potential spills.

Survey work areas before, during, and after work with a suitable radiation detector (e.g., a
liquid scintillation counter for wipe tests) to check for contamination.[4][5]

Do not eat, drink, or smoke in areas where radioactive materials are handled.
2.2.2. Storage
o Store Nickel-63 in a designated and properly shielded location.

o Label all containers with the radioactive symbol, isotope, activity, and date.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chromtech.net.au/pdf2/Ni-63-1.pdf
https://www.chromtech.net.au/pdf2/Ni-63-1.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/nickel-63
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Radioactive waste disposal must comply with institutional and regulatory requirements.

e Solid Waste: Segregate solid waste contaminated with Nickel-63 into designated radioactive
waste containers.

» Liquid Waste: Dispose of liquid waste through the designated sewer disposal program,
adhering to the laboratory's disposal limit (e.g., 3 mCi per month at Princeton University).[5]

» Off-Site Disposal: Solid wastes and liquid scintillation wastes are typically disposed of
through an off-site radioactive waste disposal program.[5]

Anti-inflammatory agent 63 (CAS No. 2347694-79-3)

This is a research-grade chemical compound used for its anti-inflammatory properties.[3] While
specific hazard information is limited, it is prudent to handle it with care, following standard
laboratory safety procedures.

Personal Protective Equipment (PPE)

For novel or less-characterized compounds, a conservative approach to PPE is recommended.

Body Part PPE Specification Purpose

Provides protection against
Eyes/Face Safety goggles.

splashes.
Chemical-resistant gloves )
Hands o Prevents skin contact.
(e.g., nitrile).
Protects skin and clothing from
Body A lab coat.

contamination.

Operational Plan

The key to safely handling research chemicals is to treat them as potentially hazardous until

more information is available.
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3.2.1. Handling

Always handle the agent in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid inhalation of dust or vapors.[3]

Prevent contact with skin and eyes.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]
3.2.2. Storage
o Consult the manufacturer's instructions for specific storage conditions.

o Keep the container tightly sealed in a designated storage area.

Disposal Plan

The disposal of a research-grade chemical must be approached systematically.[3]

» Hazard Identification: Review the Safety Data Sheet (SDS) to determine the hazard
classification.[3]

» Waste Segregation: Do not mix waste with other chemical waste streams unless permitted
by your institution's EHS office.[3] Keep solid and liquid waste separate.[3]

e Packaging and Labeling: Use a "Hazardous Waste" label on all waste containers, clearly
identifying the contents with the full chemical name and CAS number.[3]

» Final Disposal: Contact your institution's EHS department to schedule a pickup for the waste.

[3]

Experimental Workflow and Safety Procedures

The following diagrams illustrate a general workflow for handling laboratory chemicals and the
logical relationship of safety procedures.
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Caption: General workflow for handling laboratory chemicals.
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Caption: Hierarchy of controls for laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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